Cas no 2241142-31-2 (1-(tert-butoxy)carbonyl-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid
• CAS No: 2241142-31-2
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5861013
• PubChem ID: 138015578
• Update Time: 2025-05-19

1-(tert-butoxy)carbonyl-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid
• EN300-1659128
• Z3040082887
• 1-[(2-Methylpropan-2-yl)oxycarbonyl]-2-prop-2-ynylpiperidine-2-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid
• 2241142-31-2

• Inchi： 1S/C14H21NO4/c1-5-8-14(11(16)17)9-6-7-10-15(14)12(18)19-13(2,3)4/h1H,6-10H2,2-4H3,(H,16,17)
• InChI Key： ABZHITMPVXUNLC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1(C(=O)O)CC#C)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid

1-(tert-butoxy)carbonyl-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid (CAS No: 2241142-31-2)

1-(tert-butoxy)carbonyl-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid, also known by its CAS number 2241142-31-2, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperidine ring, which serves as the central framework, with substituents that include a tert-butoxycarbonyl (Boc) group and a propargyl (propargyl group) moiety. The combination of these groups imparts distinctive chemical properties, making this compound a valuable tool in research and development.

The structure of 1-(tert-butoxy)carbonyl-2-(propargyl)piperidine is particularly interesting due to the presence of the piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The Boc group, attached to the nitrogen, is a common protecting group in organic synthesis, often used to protect amine functionalities during reactions. The propargyl group, on the other hand, introduces unsaturation into the molecule, providing opportunities for further functionalization through alkyne chemistry.

Recent studies have highlighted the potential of this compound in drug discovery and development. The piperidine ring is a common structural motif in many bioactive compounds, including pharmaceutical agents such as antidepressants and antipsychotics. The presence of the Boc group allows for precise control over the reactivity of the amine during synthesis, enabling researchers to construct complex molecules with high precision.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Such advancements in synthetic methodology have made it easier to produce this compound on a larger scale for research purposes.

The application of tert-butoxycarbonylpiperidine derivatives extends beyond pharmaceuticals into materials science and catalysis. For instance, the propargyl group can be utilized in click chemistry reactions to create cross-linked polymers or functional materials with tailored properties. This versatility underscores the importance of this compound as a building block in modern chemical research.

From an environmental standpoint, researchers are increasingly focusing on the sustainability of chemical processes involving such compounds. Green chemistry principles are being applied to minimize waste and reduce energy consumption during their synthesis. For example, catalytic hydrogenation using palladium catalysts has been explored as an eco-friendly method for transforming alkyne groups into alkenes or alkanes.

In conclusion, 1-(tert-butoxy)carbonyl-2-(propargyl)piperidine (CAS No: 2241142-31-2) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for advancing scientific research and innovation.